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Compound of Interest

Compound Name: Antitumor agent-107

Cat. No.: B12384400

Get Quote

The designation "Antitumor agent-107" is ambiguous and has been attributed to more than

one distinct chemical entity in scientific literature. Before a comprehensive technical guide on

its solubility, stability, and biological activity can be developed, it is imperative to precisely

identify the compound of interest.

Initial research reveals at least two prominent compounds referred to as "agent-107" in an

antitumor context:

AMN107 (Nilotinib): A well-established and FDA-approved anticancer drug, AMN107,

commercially known as Tasigna®, is a potent and selective Bcr-Abl tyrosine kinase inhibitor.

It is primarily used in the treatment of chronic myeloid leukemia (CML). A significant body of

research exists detailing its physicochemical properties and mechanism of action.

Compound 107 from Marine Cyanobacteria: A distinct, unsaturated compound designated as

"107" has been described in the context of potential anticancer agents derived from marine

cyanobacteria. This compound is part of a synthetic pathway leading to laucysteinamide A

and is structurally different from Nilotinib.

The significant chemical and pharmacological differences between these molecules mean that

their solubility, stability profiles, and mechanisms of action are entirely distinct.
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To provide an accurate and relevant technical guide, clarification is required from the user to

specify which "Antitumor agent-107" is the subject of the query.

Once the specific compound is identified, a detailed guide can be compiled, including:

Solubility Data: Quantitative data in various solvents and buffer systems, presented in a

structured tabular format.

Stability Profile: Information on degradation pathways under different conditions (e.g., pH,

temperature, light).

Experimental Protocols: Detailed methodologies for solubility and stability assessment.

Mechanism of Action: A description of the signaling pathways affected by the compound,

visualized using Graphviz diagrams.

Without this essential clarification, any attempt to create a technical guide would be speculative

and likely inaccurate.

To cite this document: BenchChem. [Identifying "Antitumor Agent-107": A Critical Step for In-
Depth Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384400/docs#identifying-antitumor-agent-107-a-
critical-step-for-in-depth-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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